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Compound of Interest

Compound Name: Lysine hydroxamate

Cat. No.: B1675778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

Lysine hydroxamate (CAS No. 25125-92-2). Given the limited availability of a comprehensive

Safety Data Sheet (SDS), a cautious approach is imperative, treating the substance as

potentially hazardous due to its chemical class.

Physicochemical and Hazard Summary
While a complete hazard profile for Lysine hydroxamate is not readily available, its

classification as a hydroxamic acid warrants careful handling. Hydroxamic acids are a class of

compounds with known biological activities, and some have been shown to have mutagenic or

cytotoxic properties.[1][2] Therefore, it is prudent to handle Lysine hydroxamate with

appropriate safety measures to minimize exposure.

The following table summarizes the available physicochemical data for Lysine hydroxamate.
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Property Value Reference

CAS Number 25125-92-2 [3]

Molecular Formula C₆H₁₅N₃O₂ [3]

Molecular Weight 161.204 g/mol [3]

Density 1.161 g/cm³ [3]

LogP 1.18900 [3]

PSA 104.86000 [3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Lysine hydroxamate. The following

PPE is recommended as a minimum standard:

PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles
ANSI Z87.1-compliant.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable choice. Always inspect

gloves for integrity before use.

Body Protection Laboratory coat Fully buttoned.

Respiratory Protection

Use in a well-ventilated area. If

handling large quantities or if

dust generation is likely, a

NIOSH-approved respirator

may be necessary.

Work in a chemical fume hood

to minimize inhalation

exposure.[4][5]

Operational Plan: Handling Procedures
Due to its powdered form, care must be taken to avoid generating dust. The following workflow

is recommended for handling Lysine hydroxamate.
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General Workflow for Handling Lysine Hydroxamate Powder

Preparation

Handling

Cleanup and Disposal

Prepare work area in a chemical fume hood

Don appropriate PPE

Gather all necessary equipment and materials

Carefully weigh the required amount of Lysine hydroxamate

Proceed to handling

Dissolve in a suitable solvent as per the experimental protocol

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in designated, labeled containers

Doff PPE and wash hands thoroughly
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Risk Assessment for Handling Lysine Hydroxamate

Risk Assessment

Identify Hazards
- Potential mutagenicity/toxicity of hydroxamic acids

- Inhalation of powder
- Skin/eye contact

Assess Risks
- Evaluate exposure potential based on quantity and procedure

Implement Control Measures
- Engineering controls (fume hood)

- Administrative controls (SOPs)
- PPE

Review and Monitor
- Periodically review procedures for effectiveness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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